N,N-diisopropyl-2-(1-naphthyloxy)acetamide

• IUPAC Name: 2-naphthalen-1-yloxy-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C18H23NO2/c1-13(2)19(14(3)4)18(20)12-21-17-11-7-9-15-8-5-6-10-16(15)17/h5-11,13-14H,12H2,1-4H3
• InChI Key: QPDYZQXLEGNVEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)COC1=CC=CC2=CC=CC=C21
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol

Description

Synthesis Analysis

The synthesis of "N,N-diisopropyl-2-(1-naphthyloxy)acetamide" and its derivatives involves multiple steps, including the reaction of naphthyl compounds with different amines or acetamides to produce compounds with potential pharmacological activities. For instance, the reaction of N-(3-chloro-1,4-dihydro-1,4-dioxo-2-naphthyl)acetamide with aromatic amines can yield 2-acylamino-3-arylamino-1,4-naphthoquinones and other heterocyclic compounds, suggesting a versatile synthesis pathway for related compounds (Agarwal & Mital, 1976).

Molecular Structure Analysis

The molecular and crystal structures of derivatives of "N,N-diisopropyl-2-(1-naphthyloxy)acetamide" have been determined, revealing insights into their interactions with biological molecules. For instance, the Gd(III) complex of a related ligand has been characterized, showing the potential for DNA intercalation, with implications for its binding properties and interaction mechanisms (Lei et al., 2006).

Chemical Reactions and Properties

Chemical reactions involving "N,N-diisopropyl-2-(1-naphthyloxy)acetamide" derivatives highlight their reactivity and potential for forming complex structures. For example, reactions with lithiated compounds can lead to the formation of stable atropisomers, showcasing the compound's versatility in chemical synthesis and the potential for creating diverse molecular architectures (Bowles, Clayden, & Tomkinson, 1995).

Physical Properties Analysis

The physical properties of "N,N-diisopropyl-2-(1-naphthyloxy)acetamide" and its derivatives, such as melting points, solubility, and crystal structure, are crucial for understanding their behavior in different environments. The crystal structure of N,N-diisopropyl-1-naphthamide, for example, shows how molecular conformation affects the compound's physical characteristics and interactions (Bond, Clayden, & Wheatley, 2001).

Chemical Properties Analysis

Investigating the chemical properties of "N,N-diisopropyl-2-(1-naphthyloxy)acetamide" involves understanding its reactivity, stability, and interactions with other molecules. Studies have focused on the synthesis of various derivatives and their potential as antibacterial agents, highlighting the compound's utility in developing new therapeutic agents (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Generally, handling of chemical substances requires appropriate safety measures, including the use of personal protective equipment.